Cas no 2172590-01-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid
• CAS No: 2172590-01-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6339852
• PubChem ID: 165957687
• Update Time: 2025-11-06

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid
• 2172590-01-9
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-methylpropanamido]benzoic acid
• EN300-1518987

• Inchi： 1S/C27H26N2O6/c1-29(23-14-8-7-13-21(23)26(31)32)25(30)24(34-2)15-28-27(33)35-16-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-14,22,24H,15-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： GTSREKJXKIDNSC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(C)C1C=CC=CC=1C(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid

Research Briefing on 2172590-01-9 and 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic Acid

In recent years, the compound 2172590-01-9 and its derivative, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems. This briefing aims to summarize the latest research findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic applications.

The compound 2172590-01-9, a key intermediate in organic synthesis, has been extensively studied for its role in facilitating the construction of complex molecular architectures. Recent studies have demonstrated its utility in the synthesis of peptide conjugates, where it serves as a versatile building block for introducing functional groups. The derivative, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid, is particularly notable for its use in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound is a widely used protecting group for amino acids, ensuring high yields and purity in peptide synthesis.

Recent advancements in the application of these compounds have been reported in the context of cancer therapeutics. Researchers have explored the use of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid as a linker molecule in antibody-drug conjugates (ADCs). ADCs are a promising class of targeted cancer therapies that combine the specificity of monoclonal antibodies with the cytotoxicity of small-molecule drugs. The unique chemical properties of this derivative, including its stability and reactivity, make it an ideal candidate for such applications. Preliminary in vitro and in vivo studies have shown promising results, with enhanced drug delivery and reduced off-target effects.

Another area of research focuses on the use of these compounds in the development of protease inhibitors. Proteases play a critical role in various physiological and pathological processes, making them attractive targets for drug discovery. The structural features of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid allow for the design of potent and selective protease inhibitors. Recent studies have demonstrated its efficacy in inhibiting specific proteases involved in viral infections and inflammatory diseases, opening new avenues for therapeutic intervention.

In addition to their therapeutic potential, these compounds have also been investigated for their role in chemical biology tools. For instance, 2172590-01-9 has been utilized in the development of fluorescent probes for imaging cellular processes. The ability to incorporate this compound into larger molecular frameworks without compromising its functionality has made it a valuable tool for studying intracellular dynamics. Similarly, the derivative has been employed in the design of activity-based probes (ABPs) for profiling enzyme activities in complex biological systems.

Despite the promising advancements, challenges remain in the optimization and scalability of these compounds for clinical applications. Issues such as synthetic complexity, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research is focused on improving the synthetic routes to enhance yield and purity, as well as on conducting comprehensive preclinical studies to evaluate safety and efficacy.

In conclusion, the compounds 2172590-01-9 and 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidobenzoic acid represent important tools and intermediates in chemical biology and pharmaceutical research. Their versatility and potential applications in drug development, particularly in targeted therapies and chemical biology tools, underscore their significance. Continued research and development efforts are expected to further elucidate their mechanisms of action and expand their therapeutic potential, paving the way for innovative treatments in various diseases.